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Compound of Interest

Compound Name: Iodinated glycerol

Cat. No.: B1217979 Get Quote

The History and Development of Iodinated
Glycerol: A Technical Guide
Introduction

Iodinated glycerol, a compound once widely used as an expectorant, holds a unique place in

the history of therapeutic agents for respiratory conditions. This technical guide provides an in-

depth overview of the history, development, mechanism of action, clinical efficacy, and eventual

decline of iodinated glycerol as a therapeutic agent. It is intended for researchers, scientists,

and drug development professionals interested in the evolution of respiratory therapies and the

regulatory processes that govern them.

Early History and Synthesis
The therapeutic use of iodine-containing compounds for respiratory ailments dates back to the

early 20th century.[1] Iodinated glycerol, a complex mixture formed by the reaction of iodine

and glycerol, was developed as a means to deliver the therapeutic effects of iodide while

potentially minimizing the gastric irritation associated with inorganic iodides.[2]

Chemical Properties
Iodinated glycerol is primarily a mixture of iodinated derivatives of glycerol. The major

component has been identified as 3-iodo-1,2-propanediol.[3]
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Property Value

Molecular Formula C3H7IO2

Molecular Weight 202.00 g/mol

Appearance Pale yellow liquid

Taste Pungent, bitter aftertaste

Synthesis
The synthesis of iodinated glycerol involves the direct reaction of iodine with glycerol. While

specific industrial synthesis protocols are proprietary, the general principle involves the

controlled addition of iodine to glycerol, often in the presence of a catalyst or with the

application of heat to facilitate the reaction.

A general laboratory-scale synthesis can be conceptualized as follows:

Glycerol

Reaction Vessel
(with heating and stirring)

Iodine

Purification
(e.g., distillation, chromatography)

Crude Product Iodinated Glycerol ProductPurified Product

Click to download full resolution via product page

Figure 1: Conceptual workflow for the synthesis of iodinated glycerol.

Mechanism of Action
The primary therapeutic effect of iodinated glycerol is its mucolytic and expectorant action.[4]

It is believed to work through a multi-faceted mechanism to alter the properties of mucus in the

respiratory tract.

The proposed mechanism involves:
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Hydration of Mucus: Iodinated glycerol is hygroscopic, meaning it attracts and retains water

molecules.[3] When present in the airways, it is thought to increase the water content of the

mucus, thereby reducing its viscosity.[3]

Disruption of Mucoprotein Structure: The iodine component of the molecule is believed to

play a crucial role in breaking down the chemical bonds within mucoproteins.[4] This

disruption of the glycoprotein structure further contributes to the thinning of the mucus,

making it less adhesive and easier to clear from the airways through ciliary action and

coughing.[3][4]
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Regulatory Timeline of Iodinated Glycerol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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